2-(3-chlorophenyl)chromeno[2,3-c]pyrazol-3(2H)-one

• IUPAC Name: 2-(3-chlorophenyl)chromeno[2,3-c]pyrazol-3-one
• InChI: InChI=1S/C16H9ClN2O2/c17-11-5-3-6-12(9-11)19-16(20)13-8-10-4-1-2-7-14(10)21-15(13)18-19/h1-9H
• InChI Key: LLVWSGLPZHDGMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C(=NN(C3=O)C4=CC(=CC=C4)Cl)O2
• Molecular Formula: C16H9ClN2O2
• Molecular Weight: 296.71 g/mol

Description

The compound “2-(3-chlorophenyl)chromeno[2,3-c]pyrazol-3(2H)-one” belongs to a class of organic compounds known as chromenes. Chromenes are characterized by a three-ring system consisting of a benzene ring fused to a heterocyclic pyran ring. The presence of a pyrazolone group suggests that this compound may have interesting chemical and biological properties, as pyrazolones are often found in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, as is common for similar compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. For instance, similar compounds have been involved in [3 + 3] annulation reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Dihydropyrano[2,3-c]pyrazoles (DHPPs) are a class of heterocyclic compounds with diverse biological activities. Researchers have explored their potential as:
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Green Chemistry and Solvent-Free Reactions

• The synthesis of DHPPs using nano-eggshell/Ti(IV) as a catalyst occurs under solvent-free conditions. .
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Combinatorial Chemistry and Multicomponent Reactions (MCRs)

• MCRs, especially under solvent-free conditions, allow rapid construction of complex molecules. .
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Catalysis and Heterogeneous Catalysts

• Nano-eggshell/Ti(IV) serves as a naturally based heterogeneous catalyst for DHPP synthesis. .
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Biological Evaluation and Antibacterial Activity

• Screening studies have assessed the antibacterial activity of DHPP derivatives. Some compounds exhibit efficacy comparable to ampicillin against gram-negative E. .

Thermal Stability and High-Temperature Applications

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Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[3,4-d]pyrimidine derivatives have been reported to inhibit cdk2, a cyclin-dependent kinase involved in cell cycle regulation .

Mode of Action

It’s worth noting that related compounds, such as pyrazolines, have been reported to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities . These activities are often associated with the compound’s interaction with various cellular targets and subsequent modulation of cellular processes.

Biochemical Pathways

Related compounds have been shown to impact various cellular processes, including oxidative stress pathways . For instance, pyrazolines have been reported to modulate the production of reactive oxygen species (ROS), which play a crucial role in cellular signaling and homeostasis .

Result of Action

Related compounds have been reported to exhibit a wide range of biological activities, suggesting that this compound may also exert diverse cellular effects .